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Compound of Interest

Compound Name: 4-Bromo-2-hydroxypyridine

Cat. No.: B129990

An In-depth Technical Guide to 4-Bromo-2-hydroxypyridine (CAS: 36953-37-4)

This document provides a comprehensive technical overview of 4-Bromo-2-hydroxypyridine,
a key intermediate in pharmaceutical and chemical research. It is intended for researchers,
scientists, and professionals in drug development.

Physicochemical Properties

4-Bromo-2-hydroxypyridine, also known as 4-bromo-2(1H)-pyridinone, is a solid, white
crystalline powder at room temperature.[1][2] It exists in tautomeric equilibrium between the

keto (pyridinone) and enol (hydroxypyridine) forms, with the pyridone form predominating in
polar solvents.[3]
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Property Value Reference(s)
CAS Number 36953-37-4 [4]
Molecular Formula CsH4BrNO [41[5]
Molecular Weight 174.00 g/mol [41[5]
IUPAC Name 4-bromo-1H-pyridin-2-one [41[6]
Synonyms 4—Bromo—2—pyridone,. 2.— I
Hydroxy-4-bromopyridine
Melting Point 186 °C to 204 °C [1]8]
Boiling Point 305.9 °C at 760 mmHg [1]
Density 1.776 g/cm3 [1]
Flash Point 138.8 °C [1]
Appearance White/Crystalline Powder [1]
Storage Temperature 4°C or Room Temperature [1][5]

Synthesis and Reactivity

4-Bromo-2-hydroxypyridine is typically synthesized via the bromination of 2-hydroxypyridine
(also known as 2-pyridone).[2] The reaction involves treating 2-pyridone with a suitable
brominating agent, such as elemental bromine or N-bromosuccinimide (NBS).[2] The reactivity
of the pyridone ring is comparable to that of a phenoxide ion, making it susceptible to
electrophilic substitution.[3] The presence of the bromo and hydroxyl groups makes it a
versatile intermediate for further chemical modifications.[2]
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A generalized workflow for the synthesis of 4-Bromo-2-hydroxypyridine.

Applications in Drug Discovery and Research

4-Bromo-2-hydroxypyridine serves as a crucial building block in medicinal chemistry and
organic synthesis.[1][2] Its pyridine scaffold is a privileged structure found in numerous
biologically active compounds.[9][10]

e Neuroscience: It is a key intermediate in the synthesis of M1 muscarinic acetylcholine
receptor (M1 mAChR) positive allosteric modulators.[7] These modulators are investigated
for their therapeutic potential in treating neurological and psychiatric disorders such as
Alzheimer's disease and schizophrenia.[7]

e Oncology: Pyridine derivatives have shown significant potential as antitumor and
antiproliferative agents.[9][11] The structure of 4-Bromo-2-hydroxypyridine allows for
modifications to explore structure-activity relationships (SARSs) in developing novel cancer
therapeutics.[11]

e Antimicrobial Research: The compound has been explored for its potential antimicrobial
properties, making it a useful scaffold for developing new agricultural chemicals and
antibacterial agents.[2]
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Role of 4-Bromo-2-hydroxypyridine as an intermediate in drug discovery.

Experimental Protocols
Solubilization for In Vivo Studies

For preclinical research, 4-Bromo-2-hydroxypyridine can be formulated for administration
using various solvent systems. The following protocols have been reported to achieve a
concentration of at least 2.5 mg/mL (14.37 mM).[7]

Protocol 1: DMSO/PEG300/Tween-80/Saline
o Add solvents sequentially to the compound.
 Start with 10% DMSO by volume.

e Add 40% PEGS3O00.
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e Add 5% Tween-80.
o Complete the volume with 45% saline.

« If precipitation occurs, gentle heating and/or sonication can be used to achieve a clear
solution.[7]

Protocol 2: DMSO/SBE-[B-CD/Saline

o Add solvents sequentially to the compound.

 Start with 10% DMSO by volume.

e Add 90% of a 20% SBE-3-CD (Sulfobutylether-[3-cyclodextrin) solution in saline.[7]
Protocol 3: DMSO/Corn Ol

e Add solvents sequentially to the compound.

 Start with 10% DMSO by volume.

e Add 90% corn oil.[7]

Safety and Handling

4-Bromo-2-hydroxypyridine is classified as harmful and an irritant.[4] Proper personal
protective equipment (PPE) and engineering controls are mandatory when handling this
compound.
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Hazard Type GHS Classification Reference(s)
Pictogram GHSO07 (Exclamation Mark)

Signal Word Warning [4]

Hazard Codes H302, H315, H319, H335 [4]

Harmful if swallowed.[4]
Causes skin irritation.[4]

Statements Causes serious eye irritation. [4]
[4] May cause respiratory

irritation.[4]

Handling and First Aid Procedures

e Engineering Controls: Use only under a chemical fume hood to ensure adequate ventilation.
[12]

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles
(conforming to EN166 or OSHA 29 CFR 1910.133), and a lab coat.[12] For operations that
may generate dust, a NIOSH/MSHA or European Standard EN 149 approved respirator is
recommended.[12]

o Skin Contact: In case of contact, immediately wash the affected area with plenty of soap and
water for at least 15 minutes and seek medical attention.[12] Remove and launder
contaminated clothing before reuse.[12]

o Eye Contact: Immediately rinse eyes cautiously with water for several minutes, removing
contact lenses if present and easy to do.[12] Continue rinsing and seek immediate medical
attention.[12]

 Inhalation: Move the victim to fresh air. If breathing is difficult or stops, provide artificial
respiration. Seek immediate medical attention.[12]

e Ingestion: Do NOT induce vomiting. Rinse mouth and call a physician or poison control
center immediately.[12]
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Handling 4-Bromo-2-hydroxypyridine
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A flowchart for the safe handling and emergency response for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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